Cas no 2385163-83-5 (1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid
• CAS No: 2385163-83-5
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5953912
• PubChem ID: 165770481
• Update Time: 2025-11-06

1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-5-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid
• 2385163-83-5
• EN300-1071661

• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(22)18-12(6-9-14(18)15(20)21)10-11-4-7-13(19)8-5-11/h4-5,7-8,12,14,19H,6,9-10H2,1-3H3,(H,20,21)
• InChI Key： IOEFLASPAVOEAD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)CCC1CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid (CAS No. 2385163-83-5)

1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid (CAS No. 2385163-83-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a 4-hydroxyphenyl moiety makes it a valuable intermediate for constructing complex molecules, particularly in peptide synthesis and medicinal chemistry.

The structural features of 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid contribute to its unique reactivity and functionality. The Boc group serves as a protective shield for the amine functionality, enabling selective reactions at other sites of the molecule. Meanwhile, the 4-hydroxyphenyl segment offers opportunities for further derivatization, such as coupling reactions or hydrogen bonding interactions, which are critical in designing bioactive compounds. Researchers often explore this compound for its potential in targeting enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine.

In the context of modern drug development, 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid has garnered attention due to its role in synthesizing peptidomimetics. These synthetic analogs mimic natural peptides and are pivotal in addressing challenges like metabolic instability and poor bioavailability. With the rising demand for targeted therapies and small-molecule drugs, this compound is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and lead optimization.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality allows for easy conjugation with other molecules, such as amines or alcohols, via standard coupling reagents like EDC or HOBt. This adaptability makes it a preferred choice for constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. Additionally, the hydroxyphenyl group can participate in click chemistry reactions, a trending topic in modular synthesis approaches.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many volatile or hazardous intermediates, 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid exhibits favorable stability under standard laboratory conditions, reducing risks associated with storage and handling. This aligns with the growing emphasis on green chemistry principles and sustainable practices in industrial research.

In summary, 1-(tert-butoxy)carbonyl-5-(4-hydroxyphenyl)methylpyrrolidine-2-carboxylic acid (CAS No. 2385163-83-5) represents a critical building block in contemporary organic and medicinal chemistry. Its multifunctional design supports diverse applications, from drug discovery to material science, while its compatibility with modern synthetic techniques ensures its relevance in cutting-edge research. As the scientific community continues to explore novel therapeutic agents and biocompatible materials, this compound is poised to remain a focal point in innovative chemical solutions.